Cas no 1250050-11-3 (1-(2,3-difluorophenyl)propan-2-ol)

• Product Name: 1-(2,3-difluorophenyl)propan-2-ol
• CAS No: 1250050-11-3
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 5833231
• PubChem ID: 62606129
• Update Time: 2025-06-08

1-(2,3-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)propan-2-ol
• EN300-1840249
• AKOS011898636
• 1250050-11-3

• Inchi： 1S/C9H10F2O/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3
• InChI Key： HJBOBLLOZJMSQN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(C)O)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,3-difluorophenyl)propan-2-ol

Introduction to 1-(2,3-difluorophenyl)propan-2-ol (CAS No. 1250050-11-3)

1-(2,3-difluorophenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1250050-11-3, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms in their aromatic ring system, which often enhances their metabolic stability and binding affinity to biological targets. The structural motif of 1-(2,3-difluorophenyl)propan-2-ol combines a phenyl ring substituted with two fluorine atoms at the 2 and 3 positions with a propan-2-ol side chain, making it a versatile scaffold for drug discovery and material science applications.

The synthesis and characterization of 1-(2,3-difluorophenyl)propan-2-ol have been extensively studied due to its potential utility in the development of novel therapeutic agents. The introduction of fluorine atoms into aromatic systems is a well-established strategy in medicinal chemistry, as these elements can modulate electronic properties, lipophilicity, and metabolic resistance. In particular, the 2,3-difluorophenyl group is known to improve the pharmacokinetic profile of small-molecule drugs by increasing their binding affinity to proteins and reducing susceptibility to enzymatic degradation. This makes 1-(2,3-difluorophenyl)propan-2-ol a valuable intermediate in the synthesis of bioactive compounds.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of fluorinated aromatic alcohols like 1-(2,3-difluorophenyl)propan-2-ol. Studies have demonstrated that the presence of fluorine atoms can fine-tune the interactions between a molecule and its biological target, leading to improved efficacy and reduced side effects. For instance, computational studies have shown that the fluorine atoms in 1-(2,3-difluorophenyl)propan-2-ol can enhance hydrogen bonding interactions with polar residues in protein active sites, thereby strengthening binding affinity. This insight has been leveraged in the design of novel inhibitors for enzymes involved in inflammatory pathways and cancer metabolism.

The pharmaceutical industry has shown particular interest in 1-(2,3-difluorophenyl)propan-2-ol due to its potential as a building block for drug candidates. Researchers have explored its utility in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. For example, derivatives of 1-(2,3-difluorophenyl)propan-2-ol have been investigated as inhibitors of Janus kinases (JAKs), which play a central role in signaling pathways associated with autoimmune disorders. Preliminary results from preclinical studies suggest that these derivatives exhibit potent inhibitory activity with favorable selectivity profiles.

Beyond its pharmaceutical applications, 1-(2,3-difluorophenyl)propan-2-ol has also found utility in materials science and agrochemical research. The unique electronic properties of fluorinated aromatic compounds make them attractive for designing advanced materials with enhanced optical and electronic characteristics. Additionally, researchers have explored the use of 1-(2,3-difluorophenyl)propan-2-ol as a precursor in the synthesis of agrochemicals that exhibit improved pest resistance while maintaining environmental safety.

The synthesis of 1-(2,3-difluorophenyl)propan-2-ol typically involves multi-step organic reactions starting from commercially available precursors such as 2,3-difluorobenzaldehyde and propanal derivatives. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic approaches not only highlight the versatility of 1-(2,3-difluorophenyl)propan-2-ol as a synthetic intermediate but also showcase the latest innovations in organic synthesis.

In conclusion,1-(2,3-difluorophenyl)propan-2-ol (CAS No. 1250050-11-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and favorable physicochemical properties make it an invaluable tool for drug discovery researchers seeking to develop next-generation therapeutics. As our understanding of fluorinated aromatic systems continues to evolve,1-(2,3-difluorophenyl)propan-2-ol is poised to play an increasingly important role in shaping the future of pharmaceutical innovation.